![molecular formula C8H16N2 B1630171 Decahydro-2,7-naphthyridine CAS No. 885270-20-2](/img/structure/B1630171.png)
Decahydro-2,7-naphthyridine
Overview
Description
Decahydro-2,7-naphthyridine is a chemical compound with the molecular formula C8H16N2 . It is a derivative of naphthyridine, a class of heterocyclic compounds that have significant importance in the field of medicinal chemistry due to their wide variety of biological activities .
Molecular Structure Analysis
The molecular structure of this compound consists of a naphthyridine core, which is essentially two fused pyridine rings, with different mutual arrangements of nitrogen atoms . The ‘decahydro’ prefix indicates that the compound contains ten hydrogen atoms.Scientific Research Applications
Stereoselective Synthesis and Anti-HIV Activity
- Decahydro-2,7-naphthyridine derivatives have been synthesized through stereoselective nucleophilic addition, resulting in compounds exhibiting anti-HIV activity. This highlights their potential in antiviral drug development (Esipova et al., 2006).
Hydrogen Bonds and Tautomerism
- Studies on 2,7-disubstituted 1,8-naphthyridines have shown their ability to exhibit tautomerism, an important feature for understanding molecular behavior in various chemical and biological processes (Alvarez-Rúa et al., 2004).
Efficient Construction of Complex Molecules
- A one-pot transformation involving decahydropyrido[2,3,4-gh]phenanthridine derivatives has been developed for constructing complex molecules efficiently, indicating potential in organic synthesis (Cao et al., 2013).
Synthesis Methods and Biological Activities
- Various methods for synthesizing 2,7-naphthyridine analogs have been explored, underlining the broad spectrum of biological activities of these compounds (Wójcicka, 2021).
HIV-1 Integrase Inhibitors
- Certain 8-hydroxy-[1,6]naphthyridines have been identified as potent inhibitors of HIV-1 integrase, crucial for antiviral therapy (Zhuang et al., 2003).
Functionalized 2,7-Naphthyridines Synthesis
- Regioselective functionalization of 2,7-naphthyridines has been achieved, leading to the synthesis of structurally diverse molecules, important in chemical research (Greiner et al., 2015).
Fluorescent Sensing Applications
- Ethyne-linked naphthyridine-aniline conjugated molecules have shown potential as selective sensors for specific biochemical molecules, contributing to advancements in bioanalytical methods (Lu et al., 2016).
Catalysis in Chemical Reactions
- Iridium complexes with naphthyridine ligands have been used for efficient catalysis of hydrogenation and dehydrogenation reactions, showcasing their utility in synthetic chemistry (Fujita et al., 2014).
Properties
IUPAC Name |
1,2,3,4,4a,5,6,7,8,8a-decahydro-2,7-naphthyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2/c1-3-9-5-8-6-10-4-2-7(1)8/h7-10H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVBWSIVJQVABMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2C1CCNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90632516 | |
Record name | Decahydro-2,7-naphthyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90632516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885270-20-2 | |
Record name | Decahydro-2,7-naphthyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90632516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.